Cas no 1899166-20-1 (4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline)

• Product Name: 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline
• CAS No: 1899166-20-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5998312
• PubChem ID: 117292953
• Update Time: 2025-05-24

4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline
• 1899166-20-1
• EN300-1766525

• Inchi： 1S/C13H20N2/c1-3-15(4-2)13-9-7-12(8-10-13)6-5-11-14/h5-10H,3-4,11,14H2,1-2H3/b6-5+
• InChI Key： RRRRJBKPPLBEJR-AATRIKPKSA-N
• SMILES： N(CC)(CC)C1C=CC(/C=C/CN)=CC=1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline

Introduction to 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline (CAS No. 1899166-20-1)

4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline, identified by its Chemical Abstracts Service (CAS) number 1899166-20-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amines and exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an amine and an ethyl group in its molecular structure contributes to its reactivity and potential applications in drug development.

The chemical structure of 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline consists of a benzene ring substituted with an ethyl group at the para position and an amine group at the ortho position. This arrangement imparts specific electronic and steric properties, making it a versatile building block for medicinal chemists. The compound’s ability to participate in hydrogen bonding and its solubility in organic solvents further enhance its utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline due to its structural similarity to known bioactive agents. Research has indicated that this compound may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The amine moiety, in particular, is a key pharmacophore that can interact with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline is its role as a precursor in the synthesis of more complex molecules. Medicinal chemists have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The diethyl group provides steric hindrance that can fine-tune the interaction between the molecule and its target protein.

The synthesis of 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline typically involves multi-step organic reactions, including alkylation, reduction, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

Recent studies have also highlighted the importance of understanding the metabolic fate of 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline in vivo. Pharmacokinetic studies suggest that this compound undergoes rapid biotransformation, which could influence its therapeutic efficacy and potential side effects. By elucidating these metabolic pathways, researchers can design derivatives with improved pharmacokinetic profiles, enhancing their clinical applicability.

The development of computational tools has further accelerated the discovery process for compounds like 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline. Molecular modeling techniques allow researchers to predict binding interactions and optimize molecular structures before conducting experimental synthesis. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.

In conclusion, 4-(3-aminoprop-1-en-1-yl)-N,N-diethylaniline (CAS No. 1899166-20-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its role as a synthetic intermediate, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.